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Compound of Interest

4-Chloronaphthalene-1-
Compound Name:

carbaldehyde
CAS No.: 5471-26-1
Cat. No.: B1606312

Get Quote
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An In-Depth Technical Guide to 4-Chloronaphthalene-1-carbaldehyde

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development engaged with 4-Chloronaphthalene-1-carbaldehyde. It
provides an in-depth analysis of its chemical identity, synthesis, properties, and applications,
grounded in established scientific principles and methodologies.

Core Identification and Molecular Architecture

4-Chloronaphthalene-1-carbaldehyde is a substituted aromatic aldehyde, a derivative of
naphthalene. Understanding its fundamental identifiers and structure is critical for its
application in complex synthetic pathways.

e CAS Number: 5471-26-1[1][2][3][4]
e Molecular Formula: C11H7CIO[1][2]

e Molecular Weight: 190.63 g/mol [1][2]
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e |IUPAC Name: 4-chloronaphthalene-1-carbaldehyde

The molecular architecture consists of a naphthalene bicyclic aromatic system, with a chlorine
atom substituted at the 4-position and a formyl (aldehyde) group at the 1-position. This specific
substitution pattern dictates its reactivity and steric profile, influencing its utility as a building
block in organic synthesis. The electron-withdrawing nature of both the chlorine atom and the
aldehyde group impacts the electron density of the naphthalene ring system, rendering it
susceptible to specific types of chemical transformations.

Synthesis Protocol: A Validated Approach

The synthesis of 4-Chloronaphthalene-1-carbaldehyde can be effectively achieved through
the formylation of 1-chloronaphthalene. The following protocol is a robust and reproducible
method derived from established chemical literature.[1]

Experimental Protocol: Formylation of 1-
Chloronaphthalene

Objective: To synthesize 4-chloronaphthalene-1-carbaldehyde via a Lewis acid-catalyzed
formylation reaction.

Materials:

1-Chloronaphthalene (Starting Material)[5][6][7]

1,1-Dichlorodimethyl ether (Reagent)[1]

Tin(IV) chloride (SnCls), 1.0 M solution in dichloromethane (Catalyst)[1]

Dichloromethane (CHzCl2), anhydrous (Solvent)

Water (for quenching)

Saturated aqueous sodium chloride solution (Brine)

Sodium sulfate (Naz2S0Oa), anhydrous (Drying agent)

Step-by-Step Methodology:
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o Catalyst Preparation: In a clean, dry reaction vessel under an inert atmosphere, a solution of
tin(IV) chloride (1.0 M in dichloromethane, 6.7 g, 0.026 mole) in 10 mL of dichloromethane is
stirred.[1]

o Reagent Addition: To the stirred catalyst solution, 1,1-dichlorodimethyl ether (3.0 g, 0.026
mole) is added. The resulting mixture is stirred for one hour at ambient temperature. This
step forms the reactive electrophilic species.[1]

e Substrate Introduction: A solution of 1-chloronaphthalene (2.8 mL, 0.021 mole) is then added
to the reaction mixture.[1]

e Reaction Incubation: The reaction is stirred at ambient temperature for approximately 18
hours to ensure complete conversion.[1]

o Work-up and Quenching: Upon completion, the reaction is carefully quenched by the addition
of water. The organic layer is separated and washed sequentially with water and then with a
saturated aqueous solution of sodium chloride.[1]

e Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate and
filtered. The filtrate is then concentrated under reduced pressure to yield the crude product.

[1]

 Purification: The resulting residue, approximately 2.1 grams of the title compound, can be
further purified by standard techniques such as column chromatography or recrystallization
to achieve high purity.[1]

Causality and Experimental Rationale

The choice of tin(IV) chloride as a Lewis acid catalyst is pivotal. It activates the 1,1-
dichlorodimethyl ether, facilitating the generation of a potent electrophile which then undergoes
an electrophilic aromatic substitution reaction with the electron-rich naphthalene ring of 1-
chloronaphthalene. The formylation occurs preferentially at the 4-position due to the directing
effects of the chloro substituent and the steric hindrance at the peri-position (8-position). The
aqueous work-up is essential to deactivate the catalyst and remove water-soluble byproducts.

Synthesis Workflow Diagram
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Synthesis Workflow for 4-Chloronaphthalene-1-carbaldehyde
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Caption: A step-by-step workflow for the synthesis of 4-Chloronaphthalene-1-carbaldehyde.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1606312/docs?utm_src=pdf-body-img#4-chloronaphthalene-1-carbaldehyde-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1606312/docs?utm_src=pdf-body#4-chloronaphthalene-1-carbaldehyde-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Chloronaphthalene-1-
carbaldehyde is provided below. These properties are essential for its handling, storage, and
application in various experimental setups.

Property Value Source
CAS Number 5471-26-1 [112][31[4]
Molecular Formula C11H7CIO [1][2]
Molecular Weight 190.63 g/mol [1112]
Appearance Expected to be a solid at RT Inferred
Purity >98% (Commercially available)  [3]

Applications in Research and Drug Development

The naphthalene scaffold is a privileged structure in medicinal chemistry, appearing in
numerous FDA-approved drugs and biologically active compounds.[8][9] Its derivatives are
explored for a wide range of therapeutic applications, including anticancer, antimicrobial, and
anti-inflammatory activities.[8]

4-Chloronaphthalene-1-carbaldehyde serves as a versatile intermediate for the synthesis of
more complex naphthalene-based molecules. The aldehyde functionality is a reactive handle
for a variety of chemical transformations, including:

» Reductive Amination: To introduce amine functionalities, creating precursors for
pharmacologically active agents.

» Wittig and Related Olefination Reactions: To extend the carbon chain and introduce double
bonds.

» Oxidation: To form the corresponding carboxylic acid (4-chloro-1-naphthalenecarboxylic
acid), another valuable synthetic intermediate.
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» Condensation Reactions: With various nucleophiles to form Schiff bases, heterocycles, and

other complex structures.

The presence of the chloro group also offers a site for nucleophilic aromatic substitution or
cross-coupling reactions, further enhancing its synthetic utility.[10] The strategic placement of
the chloro and aldehyde groups allows for regioselective modifications, which is a critical
aspect of rational drug design.[11] For instance, naphthalene-based compounds have been
investigated as potential inhibitors for enzymes like the SARS-CoV papain-like protease
(PLpro), highlighting the relevance of this scaffold in antiviral drug discovery.[11]

Logical Relationship Diagram
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Caption: Reactivity and application pathways of 4-Chloronaphthalene-1-carbaldehyde.

Safety and Handling
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As with all chemical reagents, 4-Chloronaphthalene-1-carbaldehyde should be handled with
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. Operations should be conducted in a well-ventilated fume hood. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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